8-[(2-Chloro-6-fluorobenzyl)sulfanyl]quinoline

• CAS No.: 452292-07-8
• Molecular Formula: C16H11ClFNS
• Molecular Weight: 303.8 g/mol
• IUPAC Name: 8-[(2-chloro-6-fluorophenyl)methylsulfanyl]quinoline
• InChI: InChI=1S/C16H11ClFNS/c17-13-6-2-7-14(18)12(13)10-20-15-8-1-4-11-5-3-9-19-16(11)15/h1-9H,10H2
• InChI Key: HJRMIQFVTUCPIP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)SCC3=C(C=CC=C3Cl)F)N=CC=C2

Description

8-[(2-Chloro-6-fluorobenzyl)sulfanyl]quinoline is a quinoline derivative featuring a sulfanyl (-S-) group at the 8-position, substituted with a 2-chloro-6-fluorobenzyl moiety. This compound combines the aromatic quinoline scaffold, known for its pharmacological relevance, with halogenated and sulfur-containing substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-{[(2-CHLORO-6-FLUOROPHENYL)METHYL]SULFANYL}QUINOLINE typically involves a multi-step process. One common method includes the following steps:

Formation of the Quinoline Core: The quinoline core can be synthesized through the Skraup synthesis, which involves the condensation of aniline with glycerol in the presence of sulfuric acid and an oxidizing agent like nitrobenzene.

Introduction of the 2-Chloro-6-Fluorophenylmethylthio Group: This step involves the nucleophilic substitution reaction where the quinoline core is reacted with 2-chloro-6-fluorobenzyl chloride in the presence of a base such as potassium carbonate to form the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated synthesis can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

8-{[(2-CHLORO-6-FLUOROPHENYL)METHYL]SULFANYL}QUINOLINE undergoes various types of chemical reactions, including:

Oxidation: The sulfur atom in the thioether group can be oxidized to form sulfoxides or sulfones.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The chloro and fluoro substituents on the phenyl ring can undergo nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used.

Reduction: Catalytic hydrogenation or the use of reducing agents like tin(II) chloride.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Amines.

Substitution: Substituted quinoline derivatives.

Scientific Research Applications

8-{[(2-CHLORO-6-FLUOROPHENYL)METHYL]SULFANYL}QUINOLINE has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an inhibitor of certain enzymes.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 8-{[(2-CHLORO-6-FLUOROPHENYL)METHYL]SULFANYL}QUINOLINE involves its interaction with molecular targets such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or allosteric sites, thereby blocking substrate access or altering enzyme conformation. The specific pathways involved depend on the biological context in which the compound is used.

Comparison with Similar Compounds

Research Implications

The structural nuances of 8-[(2-Chloro-6-fluorobenzyl)sulfanyl]quinoline—particularly its halogenated benzyl group and sulfanyl linker—position it as a candidate for targeting enzymes or receptors sensitive to aromatic and sulfur-based interactions. Comparative studies with cyclopentyl-sulfanyl () and methoxy analogs () could elucidate optimal substituent combinations for therapeutic efficacy.

Biological Activity

8-[(2-Chloro-6-fluorobenzyl)sulfanyl]quinoline is a compound of interest due to its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article provides a comprehensive overview of the biological activity associated with this compound, including its mechanisms of action, efficacy in various biological assays, and relevant case studies.

Chemical Structure and Properties

The compound features a quinoline ring substituted with a chlorinated benzyl sulfanyl group. This structural configuration is significant as it influences the compound's interaction with biological targets.

The biological activity of 8-[(2-Chloro-6-fluorobenzyl)sulfanyl]quinoline is primarily attributed to its ability to interact with specific molecular targets. It may inhibit enzymes or receptors involved in critical pathways, leading to various biological effects including:

• Antimicrobial Activity : The compound has shown potential against various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecalis.
• Anticancer Activity : Studies suggest that it may inhibit cancer cell proliferation through mechanisms involving apoptosis and cell cycle regulation.

Antimicrobial Activity

A summary of the antimicrobial efficacy is presented in Table 1:

Microorganism	Minimum Inhibitory Concentration (MIC)	Reference
Staphylococcus aureus	16 µg/mL
Enterococcus faecalis	32 µg/mL
Escherichia coli	64 µg/mL

Anticancer Activity

Table 2 summarizes the anticancer effects observed in various cell lines:

Cell Line	IC50 (µM)	Mechanism of Action	Reference
MDA-MB-231 (Breast Cancer)	12.5	Induction of apoptosis
A549 (Lung Cancer)	15.0	Cell cycle arrest
C32 (Melanoma)	10.0	Inhibition of BCL-2 expression

Case Studies

• Study on Antimicrobial Efficacy : A study evaluated the compound against clinical isolates of MRSA and showed significant antibacterial activity comparable to standard antibiotics like oxacillin. The study concluded that the compound could serve as a lead for developing new antimicrobial agents .
• Anticancer Research : In vitro studies demonstrated that 8-[(2-Chloro-6-fluorobenzyl)sulfanyl]quinoline effectively inhibited the growth of various cancer cell lines. The mechanism was linked to the modulation of apoptotic pathways, particularly through the upregulation of pro-apoptotic proteins and downregulation of anti-apoptotic factors such as BCL-2 .
• Toxicity Assessment : Toxicity studies indicated that at concentrations up to 100 µM, the compound exhibited low toxicity towards normal human dermal fibroblasts, suggesting a favorable therapeutic index for further development .